2-[2-hydroxy-3-(phenylamino)propyl]-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 2-(3-anilino-2-hydroxypropyl)isoindole-1,3-dione
• InChI: InChI=1S/C17H16N2O3/c20-13(10-18-12-6-2-1-3-7-12)11-19-16(21)14-8-4-5-9-15(14)17(19)22/h1-9,13,18,20H,10-11H2
• InChI Key: ZVCKQOTVIFPWSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NCC(CN2C(=O)C3=CC=CC=C3C2=O)O
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

This compound, also known as ®-2-(2-Hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)isoindoline-1,3-dione, has a molecular weight of 395.41. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 395.41. The compound should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis Techniques

The synthesis of related compounds, including variations of isoindole-1,3-dione derivatives, has been extensively explored. Sena et al. (2007) described an efficient and easy synthesis of N-(Arylaminomethyl)-phthalimides, starting from N-hydroxymethylphthalimide and aryl- and [1,2,4-triazol-3- and 4-yl]-amines by both conventional and solvent-free microwave-mediated methods. This study highlights the versatility and rapid synthesis of isoindole-1,3-dione derivatives under different conditions, suggesting potential for diverse scientific applications (Sena et al., 2007).

Crystal Structure and Conformation

Franklin et al. (2011) reported on the crystal structure of 2-[(phenylamino) methyl]-isoindole-1,3-dione, highlighting its V-shaped conformation and centrosymmetric hydrogen-bonded dimer formation. This study provides insights into the molecular structure and interactions, essential for understanding the compound's behavior in various applications (Franklin et al., 2011).

Applications in Material Science and Optoelectronics

Mane et al. (2019) synthesized novel 2-(4-(acridin-9-ylamino)phenyl)isoindoline-1,3-dione derivatives, exploring their photophysical and thermal properties. The study found that these compounds exhibit high thermal stability and potential as fluorescent compounds, indicating their applicability in optoelectronic devices and material science (Mane et al., 2019).

Pharmaceutical and Biological Applications

Kumar and Revanasiddappa (2011) synthesized Cu(II) and Co(II) complexes with 2-(2-hydroxybenzylideneamino)isoindoline-1,3-dione and evaluated their antimicrobial, DNA binding, and oxidative cleavage activities. This research demonstrates the compound's potential in pharmaceutical applications, particularly as antimicrobial agents and in DNA interaction studies, contributing to the development of chemotherapeutic agents (Kumar & Revanasiddappa, 2011).

Safety and Hazards

The safety data sheet for this compound indicates that it may be harmful if swallowed. It is recommended to wash skin thoroughly after handling and avoid eating, drinking, or smoking when using this product.